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Compound of Interest

Compound Name: Galactosyl-lactose

Cat. No.: B1165524

Galactosyl-lactose consists of a terminal galactose unit linked to the galactose moiety of a
lactose molecule (Galf1-4Glc). The primary distinction between the isomers lies in the position
of the glycosidic linkage between the terminal galactose and the galactose of the lactose core.
The most commonly cited isomers are:

o 3'-O-B-D-galactopyranosyl-lactose (3'-GL): The terminal 3-D-galactopyranosyl residue is
linked to the 3'-hydroxyl group of the galactose unit of lactose.[1] Its structure is Galp1-
3Galp1-4Glc.[1]

o 4'-0O-[-D-galactopyranosyl-lactose (4'-GL): The terminal B-D-galactopyranosyl residue is
linked to the 4'-hydroxyl group of the galactose unit of lactose.[1] Its structure is Galp1-
4Galp1-4Glc.[1]

e 6'-O-B-D-galactopyranosyl-lactose (6'-GL): The terminal 3-D-galactopyranosyl residue is
linked to the 6'-hydroxyl group of the galactose unit of lactose.[1]

In addition to these [3-linked isomers, a-anomers have also been identified, such as a3'-
galactosyllactose (a3'-GL) and a6'-galactosyllactose (a6'-GL).[2]

Below is a DOT script to generate a diagram illustrating the core structures of the main (-linked
galactosyl-lactose isomers.
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Caption: Linkage variations in galactosyl-lactose isomers.

Quantitative Data on Galactosyl-lactose Isomers

The concentration of galactosyl-lactose isomers can vary significantly depending on the
source. In human milk, concentrations are influenced by factors such as lactation stage and
maternal genetics.[3][4] Commercially produced GOS also contain a mixture of these isomers.

Table 1: Concentration of Galactosyl-lactose Isomers in Human Milk
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Median Absolute
Isomer . Notes
Concentration (mg/L)

Concentrations can be higher
B3'-GL 2.42[3] in certain human milk groups
(e.g., Group IV).[3][4]

Concentrations can be higher
B6'-GL 8.04[3] in certain human milk groups
(e.g., Group IV).[3][4]

Table 2: Relative Abundance of Galactosyl-lactose Isomers in a Commercial GOS Product

Isomer Percentage of Total GOS Peak Area
3-GL 14%][5]

4-GL 89%[5]

6'-GL 12%][5]

Table 3: Absolute Concentrations of Galactosyl-lactose Isomers in Goat Milk at Different

Lactation Stages

Transitional Milk

Isomer Colostrum (mgI/L) Mature Milk (mg/L)
(mgiL)

B3-GL 32.3[2]

a3-GL - 88.1[2] 36.3[2]

Experimental Protocols

The identification, quantification, and synthesis of galactosyl-lactose isomers require specific
and sensitive analytical and enzymatic methods.

Separation and Characterization of Isomers
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A common workflow for the analysis of galactosyl-lactose isomers involves chromatographic
separation followed by mass spectrometry for identification and quantification.

Protocol: HPLC Separation and Mass Spectrometry Analysis

o Sample Preparation: Human milk or a solution of GOS is subjected to a purification step,
often solid-phase extraction, to remove interfering substances like proteins and salts.

o Chromatographic Separation: The purified oligosaccharide mixture is injected into a High-
Performance Liquid Chromatography (HPLC) system. A porous graphitized carbon (PGC)
column is frequently used for its ability to separate complex carbohydrate isomers.

o Elution Gradient: A gradient of an aqueous mobile phase and an organic solvent (e.g.,
acetonitrile) is employed to elute the different isomers from the column. The specific gradient
profile is optimized to achieve maximum resolution between the isomers.

o Mass Spectrometry Detection: The eluent from the HPLC is directed to a mass spectrometer
(MS), often a high-resolution instrument like a Quadrupole Time-of-Flight (Q-TOF) mass
spectrometer.

o Data Analysis: The mass-to-charge ratio (m/z) and retention time of each peak are used to
identify and quantify the different galactosyl-lactose isomers by comparing them to known
standards.

Below is a DOT script illustrating the general workflow for isomer analysis.
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Analytical Workflow for Isomer Characterization
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Caption: General workflow for galactosyl-lactose isomer analysis.

Enzymatic Synthesis of Galactosyl-lactose Isomers

Galactosyl-lactose isomers are typically synthesized via the transgalactosylation activity of 3-
galactosidase enzymes. The regioselectivity of the enzyme determines the primary isomer
produced.

Protocol: Enzymatic Synthesis of 6'-Galactosyl-lactose

* Enzyme Source: A commercial enzyme preparation with B-galactosidase activity, such as
Pectinex Ultra SP-L, is used.[6]
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» Reaction Mixture: A solution of lactose (e.g., 30% w/v) is prepared in a suitable buffer (e.qg.,
pH 4.0-5.0).[6]

e Enzymatic Reaction: The B-galactosidase is added to the lactose solution, and the mixture is
incubated at an optimal temperature (e.g., 55-60°C).[6] The enzyme catalyzes the transfer of
a galactose moiety from one lactose molecule to the 6'-position of another lactose molecule.

o Reaction Termination: The reaction is stopped by heat inactivation of the enzyme.

e Product Analysis: The reaction mixture is analyzed by methods such as HPLC to determine
the yield of the synthesized 6'-galactosyl-lactose.[6]

Biological Significance and Signaling Pathways

Galactosyl-lactose isomers have been shown to possess immunomodulatory effects,
including the attenuation of inflammation.[3][5] One of the proposed mechanisms is the
modulation of the NF-kB signaling pathway.

Below is a DOT script representing a simplified signaling pathway potentially influenced by
galactosyl-lactose isomers.
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Simplified NF-kB Signaling Pathway Modulation
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Caption: Potential modulation of NF-kB pathway by galactosyl-lactose.

This guide provides a foundational understanding of the isomers of galactosyl-lactose.
Further research into the specific biological activities of each isomer and the development of
more selective synthesis methods will be crucial for harnessing their full therapeutic potential.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1165524?utm_src=pdf-body-img
https://www.benchchem.com/product/b1165524?utm_src=pdf-body
https://www.benchchem.com/product/b1165524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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